Cas no 1072946-55-4 (2-methoxy-5-(trifluoromethyl)pyridin-3-ylboronic acid)

• Product Name: 2-methoxy-5-(trifluoromethyl)pyridin-3-ylboronic acid
• CAS No: 1072946-55-4
• MF: C₇H₇BF₃NO₃
• MW: 220.94159245491
• MDL: MFCD10696251
• CID: 829013
• Update Time: 2026-04-29

2-methoxy-5-(trifluoromethyl)pyridin-3-ylboronic acid Chemical and Physical Properties

Names and Identifiers

• (2-Methoxy-5-(trifluoromethyl)pyridin-3-yl)boronic acid
• 2-Methoxy-5-trifluoromethylpyridine-3-boronic acid
• [2-methoxy-5-(trifluoromethyl)pyridin-3-yl]boronic acid
• 2-methoxy-5-(trifluoromethyl)pyridin-3-ylboronic acid

• MDL： MFCD10696251

Computed Properties

• Exact Mass: 221.04700

Experimental Properties

• Density: 1.43±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.84 g/l) (25 º C),
• PSA: 62.58000
• LogP: -0.21120

Additional information on 2-methoxy-5-(trifluoromethyl)pyridin-3-ylboronic acid

Recent Advances in the Application of 2-methoxy-5-(trifluoromethyl)pyridin-3-ylboronic acid (CAS: 1072946-55-4) in Chemical Biology and Pharmaceutical Research

The compound 2-methoxy-5-(trifluoromethyl)pyridin-3-ylboronic acid (CAS: 1072946-55-4) has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This boronic acid derivative serves as a crucial building block in Suzuki-Miyaura cross-coupling reactions, enabling the synthesis of complex heterocyclic compounds with potential therapeutic value. Recent studies have highlighted its role in the development of novel kinase inhibitors, antimicrobial agents, and radiopharmaceuticals, underscoring its importance in drug discovery pipelines.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 2-methoxy-5-(trifluoromethyl)pyridin-3-ylboronic acid in the synthesis of pyridine-based EGFR inhibitors. The researchers utilized this boronic acid as a key intermediate to construct a library of 4-anilinoquinazoline derivatives, with several compounds showing nanomolar potency against mutant EGFR isoforms. The presence of the trifluoromethyl group was found to enhance both binding affinity and metabolic stability, addressing a common challenge in kinase inhibitor development.

In antimicrobial research, a team from the University of Tokyo reported the incorporation of this boronic acid into novel quinolone hybrids targeting DNA gyrase. The 2024 publication in Bioorganic & Medicinal Chemistry Letters revealed that the methoxy and trifluoromethyl substituents on the pyridine ring significantly improved bacterial membrane penetration, particularly against Gram-positive pathogens. Molecular docking studies suggested these modifications facilitate interactions with the hydrophobic pocket of the gyrase ATP-binding site.

The compound has also shown promise in radiopharmaceutical development, as evidenced by a recent Nature Communications paper (2024) describing its use in 18F-labeled PET tracers. Researchers at MIT developed a novel radiolabeling strategy where 2-methoxy-5-(trifluoromethyl)pyridin-3-ylboronic acid served as a precursor for the synthesis of brain-penetrant tau protein imaging agents. The trifluoromethyl group was instrumental in achieving optimal lipophilicity for blood-brain barrier penetration while maintaining sufficient aqueous solubility.

From a synthetic chemistry perspective, advancements in the large-scale production of 2-methoxy-5-(trifluoromethyl)pyridin-3-ylboronic acid have been reported. A 2023 Organic Process Research & Development article detailed an improved palladium-catalyzed borylation protocol that achieves >90% yield with excellent regioselectivity. This development addresses previous challenges in accessing sufficient quantities of the compound for preclinical studies, potentially accelerating its adoption in drug discovery programs.

Ongoing research continues to explore new applications for this versatile building block. Current clinical trials (as of Q2 2024) include two investigational drugs incorporating derivatives of 2-methoxy-5-(trifluoromethyl)pyridin-3-ylboronic acid: a JAK3 inhibitor for autoimmune disorders and a PARP1/2 dual inhibitor for oncology indications. These developments highlight the compound's growing importance in addressing unmet medical needs across therapeutic areas.

Future research directions may focus on expanding the compound's utility in targeted protein degradation strategies and covalent inhibitor design. Preliminary data presented at the 2024 ACS Spring Meeting suggested that the boronic acid moiety could be leveraged for the development of proteolysis-targeting chimeras (PROTACs) targeting undruggable proteins. As the field progresses, 2-methoxy-5-(trifluoromethyl)pyridin-3-ylboronic acid is poised to remain a valuable tool in medicinal chemistry and chemical biology research.